4-(4-Hydroxyphenyl)-2-hydroxybenzoic acid

• IUPAC Name: 2-hydroxy-4-(4-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H10O4/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(15)7-9/h1-7,14-15H,(H,16,17)
• InChI Key: CKMROQJBFBTAGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)C(=O)O)O)O
• Molecular Formula: C13H10O4
• DSSTOX Substance ID: DTXSID30688719
• Molecular Weight: 230.22 g/mol
• CAS No.: 167627-33-0

Description

4-(4-Hydroxyphenyl)-2-hydroxybenzoic acid is an organic compound that belongs to the class of phenolic acids It is characterized by the presence of two hydroxyl groups attached to a benzene ring, which is also substituted with a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Hydroxyphenyl)-2-hydroxybenzoic acid can be achieved through several methods. One common approach involves the hydroxylation of 4-phenylbenzoic acid using a suitable oxidizing agent. The reaction typically requires a catalyst and is carried out under controlled temperature and pressure conditions to ensure the selective introduction of hydroxyl groups at the desired positions on the benzene ring.

Industrial Production Methods

In an industrial setting, the production of 4-(4-Hydroxyphenyl)-2-hydroxybenzoic acid may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The process may also incorporate purification steps such as recrystallization or chromatography to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-Hydroxyphenyl)-2-hydroxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form quinones.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The hydroxyl groups can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine or nitric acid.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Alcohol derivatives.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

4-(4-Hydroxyphenyl)-2-hydroxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential antioxidant properties and its role in inhibiting certain enzymes.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(4-Hydroxyphenyl)-2-hydroxybenzoic acid involves its interaction with various molecular targets. The hydroxyl groups can form hydrogen bonds with enzymes or receptors, influencing their activity. Additionally, the compound may act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells.

Comparison with Similar Compounds

Similar Compounds

4-Hydroxybenzoic acid: Lacks the additional hydroxyl group on the benzene ring.

2-Hydroxybenzoic acid (Salicylic acid): Has a hydroxyl group at the ortho position relative to the carboxylic acid group.

4-Hydroxyphenylacetic acid: Contains a phenyl group substituted with a hydroxyl group and an acetic acid moiety.

Uniqueness

4-(4-Hydroxyphenyl)-2-hydroxybenzoic acid is unique due to the presence of two hydroxyl groups at specific positions on the benzene ring, which can influence its reactivity and interactions with biological targets. This structural feature distinguishes it from other similar compounds and contributes to its diverse range of applications.